Cas no 82766-40-3 (6-Octenoic acid,3,7-dimethyl-, 3,7-dimethyl-6-octen-1-yl ester)

• Product name: 6-Octenoic acid,3,7-dimethyl-, 3,7-dimethyl-6-octen-1-yl ester
• CAS No: 82766-40-3
• MF: C₂₀H₃₆O₂
• MW: 308.498646736145
• CID: 725768
• PubChem ID: 3086155

6-Octenoic acid,3,7-dimethyl-, 3,7-dimethyl-6-octen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 6-Octenoic acid,3,7-dimethyl-, 3,7-dimethyl-6-octen-1-yl ester
• 3,7-dimethyl-6-octenyl 3,7-dimethyloct-6-enoate
• 3,7-dimethyloct-6-enyl 3,7-dimethyloct-6-enoate
• EINECS 280-025-3
• citronellyl citronellate
• SCHEMBL13176163
• NS00059350
• 82766-40-3
• 3,7-DIMETHYLOCT-6-EN-1-YL 3,7-DIMETHYLOCT-6-ENOATE
• 6-Octenoic acid, 3,7-dimethyl-, 3,7-dimethyl-6-octenyl ester
• HUZXZYWMBWQTNX-UHFFFAOYSA-N
• DTXSID001002877

• Inchi： InChI=1S/C20H36O2/c1-16(2)9-7-11-18(5)13-14-22-20(21)15-19(6)12-8-10-17(3)4/h9-10,18-19H,7-8,11-15H2,1-6H3
• InChI Key： HUZXZYWMBWQTNX-UHFFFAOYSA-N
• SMILES： CC(CCC=C(C)C)CCOC(=O)CC(C)CCC=C(C)C

Computed Properties

• Exact Mass: 308.272
• Monoisotopic Mass: 308.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 7

Experimental Properties

• Density: 0.882
• Boiling Point: 386.6°C at 760 mmHg
• Flash Point: 95.3°C
• Refractive Index: 1.462

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters